Cas no 70655-01-5 ( )

• Product Name: &nbsp
• CAS No: 70655-01-5
• MF: C₃₁H₁₆N₂O₄
• MW: 480.469747543335
• CID: 975452
• PubChem ID: 333492
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC-334708
• 70655-01-5
• DTXSID50318743
• NSC334708
•  

• Inchi： 1S/C31H16N2O4/c1-32-28(34)20-11-7-16-18-9-13-22-27-23(31(37)33(30(22)36)15-5-3-2-4-6-15)14-10-19(25(18)27)17-8-12-21(29(32)35)26(20)24(16)17/h2-14H,1H3
• InChI Key： HQRZDZFPMKBOQI-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC3C4=CC=C5C(N(C)C(C6C=CC(C7=CC=C(C(N1C1C=CC=CC=1)=O)C=2C=37)=C4C5=6)=O)=O

Computed Properties

• Exact Mass: 480.11108
• Monoisotopic Mass: 480.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 1
• Complexity: 982
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 74.76